Cas no 2138345-18-1 (Methyl 2-(2-chloro-7,8-dimethylquinolin-4-yl)acetate)

• Product Name: Methyl 2-(2-chloro-7,8-dimethylquinolin-4-yl)acetate
• CAS No: 2138345-18-1
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• CID: 5782338
• PubChem ID: 165453563
• Update Time: 2025-05-28

Methyl 2-(2-chloro-7,8-dimethylquinolin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-chloro-7,8-dimethylquinolin-4-yl)acetate
• EN300-732151
• 2138345-18-1
• Methyl 2-(2-chloro-7,8-dimethylquinolin-4-yl)acetate

• Inchi： 1S/C14H14ClNO2/c1-8-4-5-11-10(7-13(17)18-3)6-12(15)16-14(11)9(8)2/h4-6H,7H2,1-3H3
• InChI Key： FXNBNROTPRXRFU-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)OC)=C2C=CC(C)=C(C)C2=N1

Computed Properties

• Exact Mass: 263.0713064g/mol
• Monoisotopic Mass: 263.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 2-(2-chloro-7,8-dimethylquinolin-4-yl)acetate

Comprehensive Overview of Methyl 2-(2-chloro-7,8-dimethylquinolin-4-yl)acetate (CAS No. 2138345-18-1)

Methyl 2-(2-chloro-7,8-dimethylquinolin-4-yl)acetate (CAS No. 2138345-18-1) is a specialized quinoline derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-dimethylquinoline structure, has garnered attention for its potential as a building block in the synthesis of bioactive molecules. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of small-molecule inhibitors and antimicrobial agents.

The molecular structure of Methyl 2-(2-chloro-7,8-dimethylquinolin-4-yl)acetate features a quinoline core substituted with chloro and methyl groups, which enhance its reactivity and binding affinity. This makes it a valuable intermediate in medicinal chemistry. Recent studies highlight its role in targeting enzyme pathways and receptor interactions, aligning with the growing demand for precision medicine and personalized therapeutics.

In the context of green chemistry, Methyl 2-(2-chloro-7,8-dimethylquinolin-4-yl)acetate is being evaluated for its compatibility with sustainable synthesis methods. The compound's stability under mild conditions makes it suitable for catalytic reactions and flow chemistry, which are key trends in modern organic synthesis. These advancements address the industry's shift toward eco-friendly processes and reduced waste generation.

From an analytical perspective, CAS No. 2138345-18-1 is often characterized using HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure high purity and accurate identification, critical for pharmaceutical-grade compounds. The compound's lipophilicity and solubility profile are also frequently studied, as they influence its bioavailability and drug delivery potential.

The rising interest in heterocyclic compounds like Methyl 2-(2-chloro-7,8-dimethylquinolin-4-yl)acetate reflects broader trends in drug development and material science. Its versatility extends to crop protection research, where it serves as a precursor for novel pesticides with improved target specificity. This dual applicability in human health and agriculture underscores its industrial relevance.

As the scientific community prioritizes AI-driven drug design and computational modeling, CAS No. 2138345-18-1 is increasingly featured in virtual screening databases. Its molecular descriptors are used to predict interactions with biological targets, accelerating the discovery of next-generation therapeutics. This aligns with the demand for faster R&D cycles and cost-effective solutions.

In summary, Methyl 2-(2-chloro-7,8-dimethylquinolin-4-yl)acetate (CAS No. 2138345-18-1) represents a multifaceted compound with expanding applications. Its integration into cutting-edge research and industrial processes highlights its importance in advancing chemical innovation and scientific progress.